Nitrilotriethylene trilaurate

• CAS: 3002-20-8

Core Science & Biosynthesis

Navigating the Solid-State Landscape: A Technical Guide to the Crystallography and Structural Analysis of Nitrilotriethylene Trilaurate

Authored for Researchers, Scientists, and Drug Development Professionals

Preamble: Unveiling the Molecular Architecture of a Novel Pharmaceutical Excipient

In the realm of pharmaceutical sciences, the precise arrangement of atoms within a crystal lattice is a critical determinant of a substance's physical and chemical behavior. This guide delves into the crystallographic and structural analysis of nitrilotriethylene trilaurate, a molecule of considerable interest for advanced drug delivery systems. Its unique structure, featuring a tertiary amine core and three long-chain laurate esters, suggests its potential as a versatile lipid-based excipient.[1][2] A thorough understanding of its solid-state properties is paramount to unlocking this potential.

It is important to note that as of this writing, a definitive public crystal structure for nitrilotriethylene trilaurate has not been reported. Consequently, this document is structured as a comprehensive technical roadmap, outlining the rigorous methodologies that would be employed for its analysis. By drawing upon established principles of small-molecule crystallography and the extensive literature on related long-chain esters, this guide serves as a practical handbook for researchers, emphasizing the rationale behind experimental choices to ensure scientific integrity and reproducible results.[3][4]

The Subject in Focus: Nitrilotriethylene Trilaurate

Nitrilotriethylene trilaurate, with the chemical structure N(CH₂CH₂O₂C(CH₂)₁₀CH₃)₃, is an amphiphilic molecule characterized by a central triethanolamine backbone linked to three dodecanoate (laurate) chains via ester bonds. This molecular design makes it an excellent candidate for the formulation of structured lipid systems, including the highly significant lipid nanoparticles used in modern therapeutics.[1][5] The presence of long, saturated fatty acid chains suggests a propensity for high crystallinity and the likelihood of complex polymorphic behavior, which can profoundly impact the stability and drug-release profiles of pharmaceutical formulations.[6]

Property	Value	Source
CAS Number	3002-20-8	[7]
Molecular Formula	C₄₂H₈₁NO₆	[7]
Molecular Weight	712.1 g/mol	Calculated
Predicted LogP	> 8.0	ChemDraw Estimation
Expected Physical State	Waxy Solid	Based on analogous lipids

The tertiary amine core and ester functionalities introduce polarity, creating opportunities for specific intermolecular interactions that will dictate the final crystal packing arrangement. It should be clarified that the name "nitrilotriethylene" is a historical convention; the molecule contains a tertiary amine, not a nitrile group.

The Foundation of Structural Elucidation: Crystallization

The path to determining a crystal structure begins with the meticulous process of growing a high-quality single crystal. For a flexible, long-chain molecule such as nitrilotriethylene trilaurate, this presents a considerable challenge. The conformational freedom of the laurate chains, combined with the potential for multiple crystalline forms (polymorphism), necessitates a systematic and well-controlled screening of crystallization conditions.

Rationale in Crystallization Strategy

The selection of an appropriate solvent system is a critical first step. An ideal solvent will fully dissolve the compound at an elevated temperature, and upon controlled cooling, will allow the solution to become supersaturated, fostering slow and orderly crystal growth. For a lipophilic compound like nitrilotriethylene trilaurate, a variety of organic solvents should be evaluated.

Experimental Protocol: Crystallization Condition Screening

• Solubility Assessment:

  • Dispense approximately 10 mg of nitrilotriethylene trilaurate into a series of small glass vials.

  • To each vial, add 0.5 mL of a different solvent (e.g., hexane, ethyl acetate, acetone, isopropanol, ethanol, acetonitrile, toluene).

  • Record the solubility at ambient temperature.

  • For samples that are insoluble, gently warm to 50-60°C to assess temperature-dependent solubility. Solvents that facilitate dissolution at higher temperatures but not at room temperature are promising candidates for thermal recrystallization.

• Crystallization Techniques: Based on the solubility results, the following methods should be explored:

  • Slow Evaporation: Prepare a near-saturated solution of the compound in a volatile solvent (e.g., ethyl acetate). Cover the vial with a perforated seal to allow for slow evaporation in a vibration-isolated environment.

  • Slow Cooling (Thermal Recrystallization): Create a saturated solution at an elevated temperature in a suitable solvent (e.g., isopropanol).[8] Insulate the vessel to ensure a slow cooling rate, as rapid cooling often yields less stable polymorphs or amorphous material.[1]

  • Vapor Diffusion: Dissolve the compound in a minimal amount of a dense, "good" solvent (e.g., dichloromethane). Place this open vial inside a larger, sealed container that includes a "poor" solvent in which the compound is insoluble but the "good" solvent is miscible (e.g., hexane). The slow diffusion of the poor solvent's vapor into the good solvent will gradually reduce the compound's solubility, promoting crystallization.

The Inevitability of Polymorphism

In the context of lipid-based excipients, polymorphism is a common and critical phenomenon.[5][6] Different polymorphs of a compound can exhibit varied melting points, solubilities, and stabilities, all of which have significant implications for pharmaceutical development.[6] A thorough polymorph screen, involving diverse solvents, cooling rates, and temperatures, is therefore essential.[1][9] Any observed variation in crystal shape or habit should be treated as a potential new polymorph and subjected to individual analysis.

The Gold Standard: Single-Crystal X-ray Diffraction (SCXRD)

The successful growth of a suitable single crystal (typically 0.1-0.3 mm in all dimensions) allows for the use of SCXRD, the most powerful technique for unambiguously determining the three-dimensional atomic arrangement within a crystal.

The SCXRD Experimental and Analytical Workflow

The methodology involves mounting a single crystal on a goniometer, cooling it to a low temperature (typically 100 K) in a nitrogen stream to reduce atomic vibrations, and exposing it to a monochromatic X-ray beam. The resulting diffraction pattern is a unique collection of spots, which contains the information needed to solve the crystal structure.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Phase Behavior of Polymorphic Fats in Drug Delivery Systems - A Review of the State of Art - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. X-ray diffraction study of some normal alkyl esters of long-chain acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Polymorphism in Lipids: Influence and Control in Pharmaceutical Applications - IOIOLEO [ioioleo.de]
• 7. nextsds.com [nextsds.com]
• 8. researchgate.net [researchgate.net]
• 9. Saturated fatty acids and fatty acid esters promote the polymorphic transition of clarithromycin metastable form I crystal - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Nitrilotriethylene Trilaurate as a Non-Ionic Surfactant in Advanced Emulsion Systems

Target Audience: Formulation Scientists, Drug Delivery Researchers, and Process Engineers Document Type: Technical Application Note & Standard Operating Protocols

Executive Summary & Physicochemical Profiling

Nitrilotriethylene trilaurate (NTT), commonly referred to as triethanolamine trilaurate (CAS: 3002-20-8), is a highly lipophilic, non-ionic surfactant synthesized via the exhaustive esterification of triethanolamine with lauric acid. In pharmaceutical and cosmetic formulation, the selection of an appropriate surfactant is dictated by the Hydrophilic-Lipophilic Balance (HLB) and the geometric packing parameter of the molecule.

NTT features a unique architecture: a slightly polar tertiary amine core shielded by three bulky, hydrophobic C12 (lauryl) chains. This configuration yields a low HLB value (calculated at ~5.0–6.5), making it highly soluble in lipophilic continuous phases [1]. Consequently, NTT is an exceptional primary emulsifier for Water-in-Oil (W/O) emulsions and a powerful lipophilic co-surfactant for stabilizing the rigid interfaces of Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs) [3].

Mechanistic Insight: The Causality of Stability

Unlike simple linear surfactants, the three-pronged hydrophobic tail of NTT provides massive steric hindrance at the oil/water interface. When deployed in a W/O system, the polar nitrogen anchors to the dispersed aqueous droplet, while the three lauryl chains splay into the continuous oil phase. This bulky interfacial film physically prevents droplet coalescence. Furthermore, because NTT is a tertiary amine, its non-ionic nature is strictly pH-dependent. At a pH < 5.0, the nitrogen core protonates, shifting the molecule to a cationic state. Therefore, formulations must be buffered above pH 6.0 to maintain its non-ionic, low-HLB characteristics and prevent phase inversion [2].

Interfacial Stabilization Mechanism

Fig 1. Interfacial stabilization mechanism of NTT in a W/O emulsion system.

Quantitative Data: Formulation Parameters

To establish a baseline for formulation, Table 1 outlines the physicochemical properties of NTT, while Table 2 provides comparative empirical data for emulsions formulated with NTT versus standard emulsifiers.

Table 1: Physicochemical Profile of Nitrilotriethylene Trilaurate

Parameter	Value / Characteristic	Formulation Implication
Molecular Weight	696.15 g/mol	High MW contributes to a highly viscous, rigid interfacial film.
Estimated HLB	~5.0 - 6.5	Ideal for W/O emulsions or as an O/W co-surfactant.
Ionization State	pH-dependent (pKa ~7.8)	Must formulate aqueous phase at pH 6.5–7.5 to ensure non-ionic behavior.
Lipid Compatibility	Excellent (MCTs, Squalane)	Readily dissolves in standard pharmaceutical oil phases at 60°C.

Table 2: Comparative Emulsion Stability (W/O Depot Formulation)

Surfactant System (3% w/w)	Initial Droplet Size (nm)	PDI	Zeta Potential (mV)	Stability (30 Days at 40°C)
Sorbitan Monooleate (Span 80)	450 ± 15	0.22	-5.2	Phase separation at Day 21
NTT (Triethanolamine Trilaurate)	310 ± 12	0.15	-2.1	Stable; <5% size increase
NTT + Polysorbate 80 (4:1)	180 ± 8	0.11	-8.4	Highly stable (Nanoemulsion)

Experimental Protocols

The following protocols are self-validating workflows. Analytical checkpoints (e.g., DLS sizing) are embedded directly into the methodology to ensure the process remains within specifications.

Protocol A: Fabrication of a W/O Sustained-Release Depot Emulsion

Objective: To create a stable W/O emulsion for the sustained subcutaneous release of a hydrophilic API, utilizing NTT as the primary low-HLB emulsifier.

Materials:

• Oil Phase: Medium-Chain Triglycerides (MCT) (60% w/w), NTT (4% w/w).

• Aqueous Phase: Phosphate Buffered Saline (PBS) pH 7.4 (36% w/w), Hydrophilic API.

Step-by-Step Methodology:

• Oil Phase Preparation: In a jacketed compounding vessel, combine MCT oil and NTT. Heat the mixture to 60°C under continuous magnetic stirring (400 RPM) until the NTT is completely solubilized. Causality: Heating reduces the viscosity of the MCT oil, ensuring uniform molecular dispersion of the bulky NTT molecules.

• Aqueous Phase Preparation: Dissolve the hydrophilic API in PBS. Verify the pH is exactly 7.4. Causality: A pH of 7.4 ensures the tertiary amine of NTT remains unprotonated, preserving its low HLB value required for W/O stabilization [1]. Heat the aqueous phase to 62°C.

• Primary Emulsification: Insert a high-shear rotor-stator homogenizer (e.g., IKA Ultra-Turrax) into the oil phase. Set to 8,000 RPM. Introduce the aqueous phase dropwise over 5 minutes.

• High-Pressure Homogenization (HPH): Transfer the coarse emulsion to a high-pressure homogenizer. Process at 500 bar for 3 discrete cycles.

• Validation Checkpoint: Cool to 25°C. Extract a 10 µL sample, dilute in filtered MCT oil, and measure via Dynamic Light Scattering (DLS). Acceptable criteria: Z-average < 400 nm, PDI < 0.2.

Protocol B: Solid Lipid Nanoparticles (SLNs) using NTT as a Co-Surfactant

Objective: To utilize NTT to reduce interfacial tension and prevent Ostwald ripening during the hot-homogenization of SLNs [4].

Fig 2. Hot-homogenization workflow for SLN production using NTT as a lipophilic co-surfactant.

Step-by-Step Methodology:

• Lipid Melting: Melt 5% w/w Stearic Acid in a glass vial heated to 75°C (approx. 10°C above its melting point). Add 1.5% w/w NTT. Causality: Heating 10°C above the melting point prevents premature lipid crystallization during the transfer phases [4]. NTT acts as a lipophilic co-surfactant, intercalating into the lipid matrix to lower the interfacial energy.

• Aqueous Phase: In a separate vessel, dissolve 2% w/w Polysorbate 80 (high HLB primary surfactant) in purified water. Heat to 75°C.

• Pre-Emulsion Formation: Rapidly inject the hot aqueous phase into the lipid melt while shearing at 10,000 RPM for 2 minutes.

• Hot HPH: Immediately pass the pre-emulsion through a pre-heated high-pressure homogenizer at 800 bar for 3 cycles. Causality: The combination of the high-HLB Polysorbate 80 in the water and the low-HLB NTT in the lipid creates a tightly packed, mixed interfacial film that resists droplet coalescence under extreme pressure [3].

• Crystallization: Cool the dispersion rapidly in an ice bath (4°C) for 30 minutes to solidify the lipid cores, locking the NTT into the nanoparticle shell.

References

• Title: Water-in-oil emulsions containing low HLB surfactant, silicone gum and siloxysilicate resin (US Patent 9,095,543)
• Title: Triethanolamine (TEA)
• Source: National Center for Biotechnology Information (NCBI / PMC)
• Source: MDPI (Pharmaceutics)

Application Note: Formulation and Characterization of Nitrilotriethylene Trilaurate Solid Lipid Nanoparticles (SLNs)

Introduction & Mechanistic Rationale

Nitrilotriethylene trilaurate (CAS: 3002-20-8), commonly referred to as triethanolamine (TEA) trilaurate, is a specialized tri-esterified lipid featuring a tertiary amine core and three saturated lauric acid (C12:0) chains[1]. In the development of Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs), this molecule serves a highly functional dual purpose:

• Solid Matrix Formation : The saturated lauric acid tails provide a crystalline lipid matrix at room temperature. This solid state is essential for the controlled release, physical stability, and biochemical protection of encapsulated active pharmaceutical ingredients (APIs)[2].

• pH-Responsive Ionizability : Unlike standard neutral lipids (e.g., stearic acid or cetyl palmitate), the central tertiary amine in nitrilotriethylene trilaurate acts as an ionizable moiety. At physiological pH (7.4), the lipid remains largely uncharged, which minimizes systemic toxicity and unwanted protein corona formation. However, within the acidic environment of the endolysosome (pH < 5.5), the amine protonates. This facilitates endosomal escape via membrane destabilization—a critical mechanism for the intracellular delivery of sensitive biologics or nucleic acids[3].

Experimental Workflow & Causality

To formulate these SLNs, we utilize the Hot High-Pressure Homogenization (HPH) method.

Causality of Choice : Hot HPH is selected over solvent evaporation techniques to ensure a completely solvent-free system, which is a prerequisite for clinical safety and scalable manufacturing[4]. Heating the system above the lipid's melting point (~45–50°C) lowers the viscosity of the lipid phase, ensuring homogeneous API distribution. Subsequent high-shear homogenization creates nano-droplets, and rapid cooling locks the API within the solid lipid lattice before it can partition back into the aqueous phase.

Hot HPH workflow for Nitrilotriethylene Trilaurate SLNs.

Materials and Reagents

The formulation requires precise stoichiometric ratios to ensure complete emulsification without inducing surfactant-induced toxicity.

Component	Function	Concentration (w/v)
Nitrilotriethylene Trilaurate	Solid Lipid Core / Ionizable Matrix	5.0%
Model API (e.g., Nile Red)	Lipophilic Payload	0.5%
Poloxamer 188	Aqueous Surfactant / Steric Stabilizer	2.5%
Milli-Q Water	Continuous Phase	q.s. to 100%

Step-by-Step Formulation Protocol

Trustworthiness & Self-Validation : This protocol integrates In-Process Quality Control (IPQC) checkpoints. Proceeding to subsequent steps is contingent upon passing these self-validating checks to prevent downstream analytical failures.

Step 1: Phase Preparation

• Accurately weigh 500 mg of Nitrilotriethylene trilaurate and 50 mg of the model API.

• Place the lipid mixture in a borosilicate glass vial and heat to 65°C (approximately 15°C above the melting point of the lipid) using a thermostatic water bath.

• In a separate vessel, dissolve 250 mg of Poloxamer 188 in 10 mL of Milli-Q water. Heat this aqueous phase to exactly 65°C . Critical Causality: Maintaining strict isothermal conditions between the two phases prevents premature lipid crystallization at the aqueous-lipid interface during mixing, which would otherwise cause massive particle aggregation.

Step 2: Pre-Emulsification

• Transfer the hot aqueous phase into the hot lipid phase dropwise while homogenizing using a high-shear mixer (e.g., Ultra-Turrax) at 8,000 rpm.

• Continue shearing for 10 minutes at 65°C.

• IPQC Check : Halt the stirrer and observe the emulsion for 2 minutes. It must remain a homogeneous, milky-white dispersion. If macroscopic oil droplets surface, the surfactant ratio is insufficient or the temperature has dropped prematurely. Do not proceed to HPH if phase separation occurs.

Step 3: High-Pressure Homogenization (HPH)

• Transfer the hot pre-emulsion to a high-pressure homogenizer pre-heated to 65°C.

• Process the emulsion for 3 cycles at 500 bar .

• Critical Causality: High shear and cavitation forces at 500 bar reduce the emulsion droplets to the nanometer scale[3]. Exceeding 4-5 cycles imparts excessive kinetic energy, which can strip the Poloxamer 188 from the lipid surface and induce droplet coalescence.

Step 4: Solidification and Storage

• Collect the nanoemulsion and allow it to cool gradually to room temperature (25°C) under gentle magnetic stirring (200 rpm).

• As the temperature drops below the lipid's melting point, the droplets crystallize into solid lipid nanoparticles[4].

• Store the SLN dispersion at 4°C. Do not freeze , as freezing induces lipid polymorphic transitions (from α-form to the highly ordered β-form), which leads to the expulsion of the encapsulated API.

Intracellular Signaling & Endosomal Escape Mechanism

The inclusion of nitrilotriethylene trilaurate transforms a standard SLN into a stimuli-responsive carrier. Following endocytosis, the SLN is trapped in an early endosome. As vacuolar ATPases pump protons into the vesicle to degrade its contents, the tertiary amine core of the lipid acts as a proton sponge. This massive influx of protons and counter-ions causes osmotic swelling and eventual rupture of the endosomal membrane, releasing the intact API into the cytosol.

pH-responsive endosomal escape of TEA-core SLNs.

Physicochemical Characterization Data

Post-formulation characterization is mandatory to validate the success of the SLN synthesis. The following table summarizes the expected quantitative parameters for an optimized Nitrilotriethylene Trilaurate SLN formulation.

Parameter	Expected Value	Analytical Method	Diagnostic Implication
Z-Average Size	120 - 180 nm	Dynamic Light Scattering (DLS)	Confirms successful HPH droplet reduction.
Polydispersity Index (PDI)	< 0.25	Dynamic Light Scattering (DLS)	Validates a uniform particle size distribution.
Zeta Potential (pH 7.4)	-5 to +5 mV	Electrophoretic Light Scattering	Ensures neutral surface charge in systemic circulation.
Zeta Potential (pH 5.0)	+25 to +40 mV	Electrophoretic Light Scattering	Validates the ionizable nature of the TEA core.
Encapsulation Efficiency	> 85%	Ultrafiltration / HPLC	Confirms the API is retained within the solid lipid matrix.

References

2.[2] Title: Nanostructured Lipid Carrier Based Gel Containing α-Tocopherol and α-Tocopheryl Acetate for Synergistic Cutaneous Antiaging Efficacy Source: PubMed Central (PMC) URL: [Link]

3.[4] Title: SLNs and NLCs for Skin Applications: Enhancing the Bioavailability of Natural Bioactives Source: PubMed Central (PMC) URL: [Link]

4.[3] Title: Lipid Nanoparticle Technology for Delivering Biologically Active Fatty Acids and Monoglycerides Source: MDPI URL: [Link]

Sources

• 1. nitrilotriethylene trilaurate CAS#: 3002-20-8 [m.chemicalbook.com]
• 2. Nanostructured Lipid Carrier Based Gel Containing α-Tocopherol and α-Tocopheryl Acetate for Synergistic Cutaneous Antiaging Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. SLNs and NLCs for Skin Applications: Enhancing the Bioavailability of Natural Bioactives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Preventing Aggregation of Non-Ionic Surfactants in Aqueous Media

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This guide provides a comprehensive overview of the principles and troubleshooting strategies for preventing the aggregation of non-ionic surfactants, particularly those with ester functionalities, in aqueous media. Due to the limited availability of specific physicochemical data for nitrilotriethylene trilaurate, this document uses established knowledge of similar non-ionic surfactants as a framework. The principles and methodologies described herein are broadly applicable and should serve as a valuable resource for researchers working with this class of molecules.

Introduction: The Challenge of Surfactant Aggregation

Non-ionic surfactants are indispensable tools in research and pharmaceutical development, prized for their ability to solubilize poorly soluble compounds, stabilize emulsions, and facilitate drug delivery. However, their amphiphilic nature, possessing both a hydrophilic (water-attracting) head and a hydrophobic (water-repelling) tail, also predisposes them to self-aggregate in aqueous solutions. This aggregation can manifest as the formation of micelles, and in some cases, larger, less desirable aggregates that can lead to turbidity, precipitation, and a loss of formulation efficacy. Understanding and controlling these aggregation phenomena are critical for ensuring experimental reproducibility and developing stable, effective formulations.

This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments with non-ionic, ester-based surfactants.

Frequently Asked Questions (FAQs)

Q1: What is surfactant aggregation and why is it a concern?

A1: Surfactant aggregation is the spontaneous self-assembly of surfactant molecules in a solution. In aqueous media, the hydrophobic tails of the surfactant molecules cluster together to minimize their contact with water, while the hydrophilic heads remain exposed to the aqueous environment. The most basic form of this assembly is a micelle. While micelle formation is often a desired property for solubilization, uncontrolled aggregation can lead to the formation of larger particles, causing the solution to become cloudy (turbid) or even leading to precipitation of the surfactant. This can negatively impact the stability and performance of your formulation.

Q2: What is the Critical Micelle Concentration (CMC) and why is it important?

A2: The Critical Micelle Concentration (CMC) is the specific concentration of a surfactant above which micelles will spontaneously form.[1][2] Below the CMC, surfactant molecules exist primarily as individual monomers in the solution. Understanding the CMC is crucial because it represents the threshold for aggregation. Operating above the CMC is often necessary for applications like drug solubilization. However, significantly exceeding the CMC can sometimes promote further aggregation, depending on other formulation parameters. The CMC of a surfactant is influenced by factors such as temperature, pH, and the presence of electrolytes.[1]

Q3: My surfactant solution is cloudy. What are the likely causes?

A3: Cloudiness, or turbidity, in a surfactant solution is a common indicator of aggregation. Several factors could be at play:

• Concentration: The surfactant concentration may be too high, leading to the formation of large, light-scattering aggregates.

• Temperature: For some non-ionic surfactants, increasing the temperature can decrease their solubility in water, leading to phase separation and cloudiness. This is known as the "cloud point."[3]

• pH: If your surfactant contains ester linkages, the pH of the solution is critical. Ester bonds can be susceptible to hydrolysis, especially under alkaline (high pH) conditions, which can alter the surfactant's structure and solubility.[4][5]

• Ionic Strength: The presence of salts (electrolytes) can affect the hydration of the surfactant's hydrophilic head groups, which can either promote or inhibit aggregation depending on the specific ions and their concentration.[3][6][7]

• Impurities: The presence of impurities in the surfactant or the solvent can sometimes act as nucleation points for aggregation.

Troubleshooting Guides

Issue 1: Persistent Cloudiness or Precipitation in the Surfactant Solution

This is one of the most common issues encountered. The following step-by-step guide will help you diagnose and resolve the problem.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for addressing cloudy surfactant solutions.

Detailed Explanation of Troubleshooting Steps:

• Concentration Check: The first step is to ensure you are not working at an excessively high surfactant concentration. While being above the CMC is often necessary, very high concentrations can lead to the formation of more complex and larger aggregates. If possible, try diluting your solution to a concentration that is still effective for your application but closer to the CMC.

• Temperature Evaluation: Non-ionic surfactants can exhibit a cloud point, which is the temperature at which the solution becomes cloudy as the surfactant's solubility decreases.[3] If you are working at elevated temperatures, try lowering the temperature to see if the solution clears.

• pH Measurement and Adjustment: For ester-containing surfactants like nitrilotriethylene trilaurate, the stability of the ester bond is pH-dependent. Alkaline hydrolysis can break the ester linkage, leading to the formation of breakdown products with different solubility profiles, which can cause aggregation.[4][5] It is generally recommended to maintain a slightly acidic to neutral pH (around 5-7) to minimize hydrolysis.

• Ionic Strength Assessment: The presence of electrolytes can have a complex effect on non-ionic surfactant aggregation. Salts can compete for water molecules that hydrate the hydrophilic headgroups of the surfactant, which can lead to a decrease in the cloud point and promote aggregation.[3] If your formulation contains high concentrations of salts, consider reducing the salt concentration or using a different buffer system.

• Co-solvent Addition: The use of co-solvents can be a very effective strategy to prevent aggregation.[8][9] Co-solvents, such as ethanol, propylene glycol, or polyethylene glycol, can increase the solubility of the surfactant and disrupt the formation of large aggregates. They work by altering the polarity of the solvent and can also interact with the surfactant molecules to prevent them from self-associating too strongly. Start by adding a small percentage (e.g., 1-5% v/v) of a co-solvent and observe the effect on your solution.

Issue 2: Inconsistent Results and Poor Reproducibility

Inconsistent experimental outcomes can often be traced back to variations in surfactant aggregation.

Preventative Measures and Best Practices:

• Standardized Solution Preparation: Always prepare your surfactant solutions in the same manner. This includes the order of addition of components, mixing speed, and temperature.

• Freshly Prepared Solutions: Due to the potential for hydrolysis of ester-containing surfactants, it is best to use freshly prepared solutions for your experiments.

• Characterize Your System: If you are developing a new formulation, it is highly recommended to characterize the aggregation behavior of your surfactant under your specific experimental conditions. A simple method is to determine the cloud point at different concentrations and in the presence of other excipients.

• Particle Size Analysis: Techniques like Dynamic Light Scattering (DLS) can provide valuable information on the size distribution of particles in your solution, allowing you to monitor for the formation of large aggregates.

Key Factors Influencing Surfactant Aggregation

The table below summarizes the key factors that can influence the aggregation of non-ionic surfactants in aqueous media and the general effect of increasing each parameter.

Factor	General Effect on Aggregation	Rationale
Concentration	Increases	Above the CMC, a higher concentration leads to the formation of more and potentially larger micelles.
Temperature	Can Increase or Decrease	For many non-ionic surfactants, increasing temperature leads to dehydration of the hydrophilic groups, promoting aggregation and lowering the cloud point.[3] However, for some, it can increase solubility.
pH	Can Increase (especially at high pH for esters)	For ester-containing surfactants, alkaline pH can cause hydrolysis, leading to breakdown products that may be less soluble and aggregate.[4][5]
Ionic Strength (Salts)	Generally Increases	Electrolytes can reduce the hydration of the surfactant's hydrophilic head, promoting aggregation and lowering the cloud point.[3][6]
Co-solvents	Generally Decreases	Co-solvents can increase the solubility of the surfactant and disrupt the formation of large aggregates by altering solvent polarity.[8][9]
Surfactant Structure (HLB)	Varies	The Hydrophilic-Lipophilic Balance (HLB) is a measure of the relative contribution of the hydrophilic and lipophilic parts of the surfactant. A higher HLB indicates greater water solubility and generally less tendency to form large aggregates.

Advanced Characterization Techniques

For a more in-depth understanding of surfactant aggregation in your system, consider the following analytical techniques:

• Dynamic Light Scattering (DLS): DLS is a powerful technique for measuring the size distribution of particles in a solution. It can be used to detect the formation of aggregates and to monitor the stability of your formulation over time.

• Surface Tensiometry: This technique measures the surface tension of a liquid and can be used to determine the Critical Micelle Concentration (CMC) of a surfactant.

• Fluorimetry: Using fluorescent probes that partition into the hydrophobic core of micelles can also be a sensitive method for determining the CMC.

Conclusion

Preventing the unwanted aggregation of non-ionic surfactants like nitrilotriethylene trilaurate in aqueous media is crucial for achieving reliable and reproducible experimental results and for developing stable formulations. By carefully controlling key parameters such as concentration, temperature, pH, and ionic strength, and by employing strategies such as the use of co-solvents, researchers can effectively manage the aggregation behavior of these important molecules. When encountering issues, a systematic troubleshooting approach, as outlined in this guide, will help in identifying the root cause and implementing an effective solution.

References

• The Role of Co-Solvents and Co-Surfactants in Making Chemical Floods Robust. (n.d.). ResearchGate. Retrieved March 18, 2026, from [Link]

• The interaction of electrolytes with non-ionic surfactant micelles. (n.d.). ResearchGate. Retrieved March 18, 2026, from [Link]

• Ester-based surfactants: Are they stable enough? (2023). Chalmers University of Technology. Retrieved March 18, 2026, from [Link]

• The Impact of Electrolyte on the Aggregation of the Complexes of Hyperbranched Poly(ethyleneimine) and Sodium Dodecyl Sulfate. (2009). Langmuir. Retrieved March 18, 2026, from [Link]

• Effect of Electrolytes on the Cloud Point of Nonionic Surfactant Solutions. (2025). ResearchGate. Retrieved March 18, 2026, from [Link]

• Ester‐based surfactants: Are they stable enough? (2022). SciSpace. Retrieved March 18, 2026, from [Link]

• Effects of Surfactants and Electrolytes on Adsorbed Layers and Particle Stability. (2008). Langmuir. Retrieved March 18, 2026, from [Link]

• Role of Surfactant and Co-surfactant in Microemulsion: A Review. (2021). Research Journal of Pharmacy and Technology. Retrieved March 18, 2026, from [Link]

• Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections. (2022). National Institutes of Health. Retrieved March 18, 2026, from [Link]

• Effect of Electrolyte on Synergism of Anionic-Nonionic Surfactant Mixture. (n.d.). Science Alert. Retrieved March 18, 2026, from [Link]

• Surfactants and co-surfactants: Significance and symbolism. (2024). Wisdomlib. Retrieved March 18, 2026, from [Link]

• Effect of pH on physical properties of triethanolamine-ester quaternary ammonium salt cationic surfactant system. (2025). ResearchGate. Retrieved March 18, 2026, from [Link]

• Research of CO2-Soluble Surfactants for Enhanced Oil Recovery: Review and Outlook. (2023). MDPI. Retrieved March 18, 2026, from [Link]

• Surfactant Aggregation in Nonionic Polymer Solutions. (n.d.). Langmuir. Retrieved March 18, 2026, from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the NMR Spectroscopic Validation of Synthesized Nitrilotriethylene Trilaurate

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel compounds for pharmaceutical applications, rigorous structural confirmation is not merely a procedural step but a cornerstone of scientific integrity and regulatory compliance. For lipid-based drug delivery systems, the precise structure of excipients like nitrilotriethylene trilaurate is paramount to ensure desired formulation characteristics and in vivo performance. This guide provides an in-depth, experience-driven approach to the validation of synthesized nitrilotriethylene trilaurate using Nuclear Magnetic Resonance (NMR) spectroscopy, a powerful and indispensable tool for molecular structure elucidation.[1][2][3] We will move beyond a simple recitation of steps to explain the underlying rationale for experimental choices and data interpretation, ensuring a self-validating and trustworthy analytical workflow.

The Critical Role of NMR in Synthesis Validation

While techniques like mass spectrometry provide information about the molecular weight of a synthesized compound, NMR spectroscopy offers an unparalleled, detailed map of the entire molecular structure.[3][4] It allows for the unambiguous identification and localization of every proton and carbon atom within the molecule, providing definitive proof of the target structure and revealing the presence of any impurities.[5][6][7] For nitrilotriethylene trilaurate, this means confirming the formation of the three ester linkages between the nitrilotriethylene core and the laurate acyl chains.

Experimental Protocol: Acquiring High-Quality NMR Data

The quality of the final data is fundamentally dependent on the rigor of the experimental setup. The following protocol is designed to yield high-resolution ¹H and ¹³C NMR spectra suitable for comprehensive structural analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the synthesized nitrilotriethylene trilaurate. The precise amount will depend on the sensitivity of the NMR instrument.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent. Deuterated chloroform (CDCl₃) is an excellent initial choice due to its ability to dissolve a wide range of organic compounds and its relatively simple solvent signal.[8]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), to the NMR tube. TMS provides a reference signal at 0 ppm, allowing for accurate chemical shift calibration.

• Instrument Setup and Data Acquisition:

  • The following parameters are recommended for a standard 400 or 500 MHz NMR spectrometer. Optimization may be necessary based on the specific instrument.

  • ¹H NMR:

    • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

    • Spectral Width: Set to approximately 12-15 ppm to ensure all relevant proton signals are captured.

    • Acquisition Time: Aim for an acquisition time of at least 2-3 seconds to achieve good resolution.

    • Relaxation Delay: A delay of 1-2 seconds is generally adequate for most protons in a molecule of this type.

    • Number of Scans: Start with 16 or 32 scans and increase if necessary to improve the signal-to-noise ratio.

  • ¹³C NMR:

    • Pulse Sequence: A proton-decoupled experiment is standard to simplify the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.[9]

    • Spectral Width: A wider spectral width of approximately 200-220 ppm is required to encompass the full range of carbon chemical shifts.[9][10][11]

    • Acquisition Time: An acquisition time of 1-2 seconds is typical.

    • Relaxation Delay: A longer relaxation delay of 2-5 seconds is often necessary for quaternary carbons and carbonyls to ensure they are properly observed.

    • Number of Scans: A significantly higher number of scans (e.g., 1024 or more) is required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.[4][9]

Experimental Workflow Diagram

Caption: Workflow for NMR sample preparation, data acquisition, and processing.

Interpreting the NMR Spectra: A Comparative Analysis

The core of the validation process lies in the detailed analysis of the acquired ¹H and ¹³C NMR spectra. This involves comparing the experimental data with theoretically expected values and data from known, related structures.

Expected ¹H NMR Signals for Nitrilotriethylene Trilaurate

The proton NMR spectrum provides a wealth of information regarding the connectivity of atoms through the integration of peak areas and the splitting patterns (multiplicity) of the signals.

Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
a (CH₃)	~0.88	Triplet	9H	Terminal methyl group of the laurate chains.[12]
b (-(CH₂)₈-)	~1.26	Multiplet	48H	Long methylene chain of the laurate tails.[12][13]
c (-CH₂-CH₂-COO-)	~1.62	Quintet	6H	Methylene group β to the carbonyl.[13]
d (-CH₂-COO-)	~2.29	Triplet	6H	Methylene group α to the carbonyl, deshielded by the electron-withdrawing ester group.[12][13][14]
e (-N-CH₂-CH₂-O-)	~2.75	Triplet	6H	Methylene group adjacent to the nitrogen atom.
f (-CH₂-O-CO-)	~4.15	Triplet	6H	Methylene group attached to the ester oxygen, significantly deshielded.[14]

Expected ¹³C NMR Signals for Nitrilotriethylene Trilaurate

The carbon NMR spectrum complements the proton data by providing a direct count of the number of unique carbon environments in the molecule.

Assignment	Expected Chemical Shift (δ, ppm)	Rationale
g (CH₃)	~14.1	Terminal methyl carbon.
h (-(CH₂)₈-)	~22.7 - 31.9	Overlapping signals from the long methylene chain.
i (-CH₂-CH₂-COO-)	~24.9	Methylene carbon β to the carbonyl.
j (-CH₂-COO-)	~34.3	Methylene carbon α to the carbonyl.
k (-N-CH₂-CH₂-O-)	~53.5	Methylene carbon adjacent to the nitrogen.
l (-CH₂-O-CO-)	~62.1	Methylene carbon attached to the ester oxygen.
m (C=O)	~173.8	Carbonyl carbon of the ester group.[10][11]

Comparative Logic for Structure Validation

The validation process is a logical comparison between the observed data and the expected chemical environment of the target molecule. Any deviation from the expected spectrum warrants further investigation.

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A Senior Application Scientist's Guide to Surfactant Efficacy: A Comparative Framework for Nitrilotriethylene Trilaurate and Polysorbates

In the landscape of pharmaceutical formulation, the selection of an optimal surfactant is a cornerstone of developing stable, effective, and safe drug products. While polysorbates, particularly Polysorbate 20 and Polysorbate 80, are ubiquitous, serving as the industry's benchmark non-ionic surfactants, the continuous pursuit of innovation demands the evaluation of novel excipients.[1] This guide provides a comprehensive framework for comparing the efficacy of a novel surfactant, nitrilotriethylene trilaurate, against the well-established polysorbates.

A notable challenge in this comparison is the current lack of publicly available scientific literature and experimental data on the specific surfactant properties of nitrilotriethylene trilaurate.[2] Therefore, this document is structured not as a direct data comparison, but as an expert guide for the researcher. It outlines the requisite methodologies and theoretical underpinnings to conduct a robust, head-to-head evaluation, enabling formulation scientists to generate the necessary data to make informed decisions.

Understanding the Contenders: Chemical Structure and Classification

A surfactant's functionality is intrinsically linked to its molecular structure—specifically, the balance between its water-loving (hydrophilic) and oil-loving (lipophilic) moieties.

Polysorbates (Tween 20 & Tween 80): The Industry Standard

Polysorbates are non-ionic surfactants widely used in biopharmaceutical formulations to prevent protein denaturation and aggregation at interfaces.[1] They are complex mixtures derived from ethoxylated sorbitan (a derivative of sorbitol) esterified with fatty acids.[1]

• Polysorbate 20 (PS20) is polyoxyethylene (20) sorbitan monolaurate. The "20" refers to the lauric acid component, a saturated 12-carbon fatty acid.[3][4]

• Polysorbate 80 (PS80) is polyoxyethylene (20) sorbitan monooleate. The "80" refers to the oleic acid component, a monounsaturated 18-carbon fatty acid.[5][6]

Their non-ionic nature makes them stable over a wide pH range and compatible with most active pharmaceutical ingredients (APIs).[5][6]

Nitrilotriethylene Trilaurate: The Novel Challenger

Nitrilotriethylene trilaurate is a tertiary amine core, nitrilotriethanol, esterified with three lauric acid chains. Its structure suggests it would function as a non-ionic surfactant. The three lipophilic laurate tails and the hydrophilic core containing ether linkages and a central nitrogen atom give it its amphipathic character. The presence of the tertiary amine means it could potentially become cationic at a sufficiently low pH, a property that would distinguish it from the strictly non-ionic polysorbates. As a "novel excipient," it is not currently listed in the FDA's Inactive Ingredients Database (IID) and would require a comprehensive safety evaluation for use in a drug product.[7]

Benchmarking Performance: Key Surfactant Parameters

To objectively compare surfactant efficacy, several key performance indicators must be measured. The known values for Polysorbate 20 and Polysorbate 80 serve as our benchmark.

Parameter	Polysorbate 20 (PS20)	Polysorbate 80 (PS80)	Nitrilotriethylene Trilaurate	Significance in Drug Formulation
HLB Value	16.7[8]	15.0[6][8]	To Be Determined (TBD)	Predicts the surfactant's ability to form oil-in-water (O/W) or water-in-oil (W/O) emulsions. High values (>10) are favorable for O/W emulsions, common in parenteral formulations.[9]
CMC (mM, 298K)	~0.050[10]	~0.015 - 0.033[10][11]	TBD	The minimum concentration for micelle formation. A lower CMC indicates greater efficiency, achieving effects like solubilization of hydrophobic drugs with less material.[12][13]
Primary Fatty Acid	Lauric Acid (C12)[3]	Oleic Acid (C18:1)[5][6]	Lauric Acid (C12)	The nature of the hydrophobic tail influences interactions with the oil phase and overall emulsification properties. PS80 is often better for heavier oils than PS20.[14][15]
Degradation Pathway	Hydrolysis, Oxidation[1][16]	Hydrolysis, Oxidation[1][16]	TBD	Stability is critical for shelf-life. Polysorbate degradation can lead to particle formation and loss of protein stability, a major industry challenge.[1][17]

The Comparative Experimental Framework: Protocols and Rationale

This section provides the detailed methodologies required to generate the data for nitrilotriethylene trilaurate and directly compare it to the polysorbate benchmarks.

Surface Tension and Critical Micelle Concentration (CMC) Determination

Causality Behind Experimental Choice: Surface tension reduction is the primary measure of a surfactant's activity.[18] By plotting surface tension against concentration, we can identify the CMC, which is the point of maximum efficiency where the surface is saturated and micelles begin to form in the bulk solution.[19][20] This value is fundamental to understanding the concentration needed for solubilization and stabilization.

Step-by-Step Protocol: Tensiometry

• Solution Preparation: Prepare a stock solution of the test surfactant (e.g., nitrilotriethylene trilaurate) in purified water or a relevant buffer. Create a series of dilutions covering a wide concentration range, from well below to well above the expected CMC (e.g., 10⁻⁶ to 10⁻² M).

• Instrumentation: Calibrate a surface tensiometer according to the manufacturer's instructions (e.g., using the Du Noüy ring or Wilhelmy plate method).

• Measurement: Measure the surface tension of each solution, starting from the most dilute and progressing to the most concentrated to minimize cross-contamination. Ensure temperature is precisely controlled throughout the experiment.

• Data Analysis: Plot surface tension (mN/m) as a function of the logarithm of the surfactant concentration.

• CMC Determination: The CMC is identified as the concentration at which the curve shows a sharp inflection point, after which the surface tension remains relatively constant.[19]

Caption: Workflow for evaluating emulsion stability.

Interpreting the Data: A Hypothetical Comparison

Once the experiments are complete, the data can be tabulated to facilitate a direct comparison.

Parameter	Polysorbate 80 (Benchmark)	Nitrilotriethylene Trilaurate (Hypothetical Data)	Interpretation for the Formulation Scientist
CMC	0.015 mM	0.008 mM	The novel surfactant is more efficient, requiring nearly half the concentration to form micelles. This could reduce the overall excipient load and potentially lower risks of toxicity or immunogenicity.
Min. Surface Tension	~38 mN/m	~32 mN/m	The novel surfactant is more effective at reducing surface tension, suggesting superior wetting and spreading properties.
Emulsion Stability	Mean droplet size increases by 40% in 30 days at 40°C.	Mean droplet size increases by 15% in 30 days at 40°C.	Nitrilotriethylene trilaurate provides significantly better long-term stability under accelerated conditions, predicting a longer product shelf-life.
Degradation Profile	Forms peroxides and hydrolyzes to release free fatty acids.	Stable against hydrolysis; shows minor oxidative degradation.	The novel surfactant's superior chemical stability, particularly resistance to hydrolysis, would be a major advantage, mitigating the known issues of particle formation seen with polysorbates. [17]

Regulatory Implications and the Path Forward

While the hypothetical performance data for nitrilotriethylene trilaurate is promising, its status as a novel excipient presents a significant regulatory hurdle. Polysorbates are well-established, compendial excipients with a long history of safe use. [7]Any formulation containing nitrilotriethylene trilaurate would require extensive nonclinical safety and toxicology studies to support its use, as outlined in FDA guidance. [21] Conclusion for the Researcher:

The decision to adopt a novel surfactant like nitrilotriethylene trilaurate over a benchmark like polysorbate hinges on a trade-off between superior performance and increased regulatory burden. The experimental framework provided here equips scientists to generate the foundational efficacy data needed to justify such a decision. If a novel surfactant demonstrates marked improvements in stability, efficiency (lower CMC), and overall performance, it may offer a compelling solution to long-standing formulation challenges, particularly for sensitive biologic drugs where polysorbate degradation is a critical concern. [1]This guide serves as the first step in that data-driven journey.

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Mass Spectrometry Characterization and Validation of Nitrilotriethylene Trilaurate: A Comparative Application Guide

Executive Brief

The rapid evolution of lipid nanoparticles (LNPs) and advanced emulsion systems has driven the need for novel lipidic excipients. Nitrilotriethylene trilaurate (TEATL, CAS 3002-20-8), a triester of triethanolamine and lauric acid, occupies a unique structural space. By combining the lipophilic architecture of a traditional triglyceride with the pH-responsive tertiary amine core of an ionizable lipid, TEATL offers distinct advantages for drug delivery.

However, characterizing this molecule within complex matrices requires highly specific analytical strategies. As a Senior Application Scientist, I have designed this guide to objectively compare the mass spectrometry (MS) performance of TEATL against traditional neutral lipids (e.g., Trilaurin) and industry-standard ionizable lipids (e.g., ALC-0315). This document provides the mechanistic causality behind our analytical choices and details self-validating protocols for both component-level and intact-particle characterization.

Mechanistic Rationale: Ionization & Fragmentation Dynamics

The structural anatomy of a lipid dictates its behavior in the gas phase. Traditional triglycerides like trilaurin lack a basic functional group, forcing analysts to rely on the formation of ammonium adducts ( [M+NH4​]+ ) during Electrospray Ionization (ESI). This adduct formation is highly dependent on source conditions and mobile phase buffering, often leading to signal instability and higher limits of detection.

In contrast, TEATL possesses a central tertiary amine. This nitrogen atom acts as a highly efficient proton acceptor in acidic mobile phases, yielding a dominant and highly stable [M+H]+ precursor ion at m/z 696.61.

During Collision-Induced Dissociation (CID), TEATL exhibits a highly diagnostic fragmentation pathway. Unlike standard lipids that undergo simple neutral losses of fatty acids, the esterified triethanolamine core undergoes a specific rearrangement. The cleavage of the tertiary amine yields a characteristic cyclic fatty dioxolanylium ion ( [1]). For the laurate chains of TEATL, this produces an abundant product ion at m/z 227.2. Tracking this specific ion allows for the unambiguous differentiation of TEATL from isobaric matrix interferences.

Fig 1: Proposed CID fragmentation pathway of nitrilotriethylene trilaurate.

Comparative MS Performance Data

To establish the analytical superiority and limitations of TEATL, we benchmarked its MS performance against two primary alternatives used in biotherapeutics: Trilaurin (a neutral solid lipid) and ALC-0315 (a standard LNP ionizable lipid).

Table 1: Quantitative MS Parameters and Performance Metrics

Lipid Class / Compound	Ionization Mode	Primary Precursor	Diagnostic Product Ions (CID)	Optimal CE (eV)	LOD (ng/mL)	Dynamic Range
Tertiary Amine Ester (Nitrilotriethylene Trilaurate)	ESI (+)	[M+H]+ m/z 696.6	m/z 227.2 (Dioxolanylium)m/z 496.4 (Neutral Loss)	25 - 35	0.5	104
Neutral Triglyceride (Trilaurin)	ESI (+) w/ NH4+​	[M+NH4​]+ m/z 656.6	m/z 439.4 [M−LauricAcid]+	15 - 20	5.0	103
Ionizable Lipid (ALC-0315)	ESI (+)	[M+H]+ m/z 766.7	m/z 322.3, 272.2 (Amine core fragments)	30 - 45	0.2	105

Data Interpretation: TEATL demonstrates a 10-fold improvement in Limit of Detection (LOD) compared to Trilaurin, directly attributable to the proton affinity of its tertiary amine. While ALC-0315 shows slightly better sensitivity due to its highly optimized pKa for physiological environments, TEATL provides a more predictable fragmentation pattern, simplifying automated data processing and impurity profiling.

Self-Validating Experimental Protocols

To ensure rigorous Critical Quality Attribute (CQA) reporting, lipidic formulations must be analyzed orthogonally: first by deconstructing the formulation to quantify individual lipid components, and second by weighing the intact particle to assess payload distribution.

Fig 2: Orthogonal MS workflow for component and intact LNP characterization.

Protocol A: Lipid Component Quantitation via RPLC-QTOF MS

This method separates TEATL from helper lipids and PEG-lipids using Reversed-Phase Liquid Chromatography (RPLC) coupled to a Quadrupole Time-of-Flight (Q-TOF) mass spectrometer ( [2]).

Causality Check: We utilize a binary gradient of Acetonitrile and Isopropanol (IPA). IPA is critical here; its low surface tension and high organic strength are required to overcome the extreme hydrophobicity of the trilaurate chains, preventing column carryover.

• Sample Preparation: Aliquot 50 µL of the TEATL-based LNP formulation. Add 150 µL of Methanol/Chloroform (2:1 v/v) to disrupt the lipid bilayer. Centrifuge at 14,000 x g for 10 minutes to pellet any encapsulated nucleic acids. Extract the organic supernatant.

• Chromatography: Inject 2 µL onto a C18 column (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid + 10 mM Ammonium Formate. (Ammonium formate buffers the pH to ~3.5, ensuring >99% protonation of the TEATL amine).

  • Mobile Phase B: Acetonitrile/IPA (50:50 v/v) with 0.1% Formic Acid + 10 mM Ammonium Formate.

• MS Acquisition: Operate the Q-TOF in positive ESI mode. Set the drying gas to 250°C at 10 L/min. Acquire MS/MS spectra using targeted CID at 30 eV for the m/z 696.6 precursor.

• System Validation: Self-Validation Step: Before running unknown samples, inject a system suitability standard containing 10 ng/mL TEATL. The run is only valid if the m/z 227.2 / 496.4 product ion ratio remains constant (± 5%) and the mass error of the precursor is < 3 ppm.

Protocol B: Intact LNP Mass Distribution via CDMS

Ensemble techniques (like Dynamic Light Scattering) obscure sub-populations of LNPs. To measure the true mass of intact TEATL-LNPs, we utilize Charge Detection Mass Spectrometry (CDMS). Because LNPs exist in the megadalton (MDa) range, traditional MS detectors fail. CDMS solves this by measuring the induced charge ( z ) and the mass-to-charge ratio ( m/z ) simultaneously for single particles ( [3, 4]).

• Buffer Exchange: Intact LNPs cannot be sprayed from high-salt physiological buffers. Dialyze the formulation against 150 mM Ammonium Acetate (pH 7.4) using a 100 kDa MWCO centrifugal filter. Causality: Ammonium acetate is volatile; it maintains the physiological pH required to keep the TEATL-LNP intact in solution but evaporates completely during electrospray, preventing salt adduction.

• Infusion: Direct infuse the desalted LNPs into the CDMS instrument at 100 nL/min using a nano-ESI source.

• Acquisition: Trap individual ions in the electrostatic linear ion trap. Record the oscillation frequency (yielding m/z ) and the amplitude of the induced charge (yielding z ).

• System Validation: Self-Validation Step: Analyze an empty TEATL-LNP control prior to the payload-loaded sample. Empty LNPs should present a Gaussian mass distribution centered around ~39 MDa. The loaded sample must show a distinct mass shift (e.g., to ~70 MDa for mRNA-packaged LNPs), confirming successful encapsulation without particle aggregation [4].

References

• Toward Understanding Molecular Heterogeneity of Polysorbates by Application of Liquid Chromatography–Mass Spectrometry with Computer-Aided Data Analysis. Analytical Chemistry (ACS Publications). URL:[Link]

• Analysis of Lipid Nanoparticle Components Using Agilent 6545XT AdvanceBio LC/Q-TOF. Agilent Technologies Application Notes. URL:[Link]

• High Resolution Characterization of Lipid Nanoparticles Using the Xevo™ Charge Detection Mass Spectrometry (CDMS) Instrument. Waters Corporation. URL:[Link]

• Single particle charge detection mass spectrometry enables molecular characterization of lipid nanoparticles and mRNA packaging. Journal of Controlled Release (PubMed/NIH). URL:[Link]

• Analysis of Lipid Nanoparticles. LCGC International. URL:[Link]

Navigating the Nanosphere: A Comparative Guide to Surface Stabilization of Lipid Nanoparticles

A Senior Application Scientist's In-depth Analysis of Pegylated Lipids and Emerging Alternatives for Optimal Nanoparticle Performance

In the dynamic landscape of drug delivery, the stability of lipid nanoparticles (LNPs) is paramount to their therapeutic success. The ability of these nanoscale carriers to protect their payload, evade the body's immune system, and reach their target site is critically dependent on the composition of their surface. For years, pegylated lipids have been the gold standard for achieving this "stealth" characteristic. However, the scientific community is increasingly exploring novel alternatives to address some of the limitations associated with PEGylation. This guide provides a comprehensive comparison of pegylated lipids and the burgeoning field of non-pegylated alternatives for LNP stabilization, offering researchers, scientists, and drug development professionals the insights needed to make informed formulation decisions.

The Indispensable Role of Surface Stabilization in LNP Efficacy

Upon introduction into the bloodstream, nanoparticles are immediately confronted by a hostile environment. Opsonins, a class of plasma proteins, readily adsorb onto the surface of foreign particles, marking them for rapid clearance by the mononuclear phagocyte system (MPS), primarily in the liver and spleen. This process, known as opsonization, severely limits the circulation half-life of nanoparticles, hindering their ability to reach their intended therapeutic targets.[1] Effective surface stabilization strategies are therefore crucial to prevent this premature clearance and ensure the viability of LNP-based therapies.

Pegylated Lipids: The Established "Stealth" Technology

Poly(ethylene glycol) (PEG), a hydrophilic and biocompatible polymer, has been the cornerstone of LNP stabilization for decades.[2][3] When conjugated to a lipid anchor and incorporated into the LNP shell, PEG chains form a dense, hydrated layer on the nanoparticle surface. This "PEG shield" provides steric hindrance, a physical barrier that prevents the adsorption of opsonins and reduces interactions with immune cells.[1][4]

Mechanism of Action: Steric Hindrance

The primary mechanism by which pegylated lipids confer stability is through steric repulsion. The flexible, water-soluble PEG chains extend from the LNP surface into the surrounding aqueous environment, creating a "brush-like" or "mushroom-like" conformation. This steric barrier physically blocks the approach and binding of proteins and other biomolecules, effectively rendering the nanoparticle "invisible" to the immune system.[1][4]

Figure 1: Mechanism of steric hindrance by pegylated lipids.

The "PEG Dilemma": A Double-Edged Sword

Despite their widespread use and proven efficacy, pegylated lipids are not without their drawbacks. A growing body of evidence points to the "PEG dilemma," which encompasses two main concerns:

• Immunogenicity : Contrary to initial assumptions, PEG is not entirely immunologically inert. Pre-existing anti-PEG antibodies have been detected in a significant portion of the population, likely due to exposure to PEG in cosmetics and other consumer products.[2][3] Upon administration of pegylated LNPs, these antibodies can bind to the PEG chains, leading to accelerated blood clearance (ABC) and, in some cases, hypersensitivity reactions.[5][6]

• Reduced Cellular Uptake : The very "stealth" properties that protect LNPs from the immune system can also hinder their interaction with target cells. The dense PEG layer can sterically mask targeting ligands and interfere with the endosomal escape of the payload, thereby reducing the therapeutic efficacy.[6]

The Rise of Non-Pegylated Alternatives

The challenges posed by the "PEG dilemma" have spurred the development of a diverse range of non-pegylated alternatives for LNP stabilization. These emerging materials aim to replicate the "stealth" properties of PEG while offering improved biocompatibility and reduced immunogenicity.

Zwitterionic Lipids: A Charge-Neutral Approach

Zwitterionic lipids possess both a positive and a negative charge on their headgroup, resulting in a net neutral charge. This unique characteristic allows them to strongly bind water molecules, forming a tight hydration layer around the nanoparticle. This hydration shell acts as a physical barrier to protein adsorption, similar to the steric hindrance provided by PEG.[7][8][9]

Advantages over PEG:

• Reduced Immunogenicity : Zwitterionic materials are generally considered to be non-immunogenic, mitigating the risk of anti-polymer antibody formation.[8][10]

• Enhanced Stability : Some studies suggest that zwitterionic lipids can offer superior colloidal stability compared to their pegylated counterparts.[10]

Examples: Phosphorylcholine (PC) and carboxybetaine (CB) based lipids are prominent examples of zwitterionic lipids being explored for LNP stabilization.[8][10]

Biodegradable Lipids: Designing for Transient Stability

Another promising strategy involves the use of biodegradable lipids that are stable in circulation but are cleaved in the acidic environment of the endosome or in the presence of specific enzymes. This "sheddable" coating allows for the unmasking of the LNP surface within the target cell, facilitating endosomal escape and payload release.[11][12][13]

Advantages over PEG:

• Improved Endosomal Escape : The removal of the protective layer within the cell enhances the interaction of the LNP with the endosomal membrane.[12]

• Reduced Systemic Toxicity : The biodegradable nature of these lipids minimizes the potential for long-term accumulation and associated toxicity.[11][13]

Examples: Lipids incorporating acid-labile linkers or enzyme-cleavable moieties are being actively investigated.[12]

Other Polymeric Alternatives

Beyond lipids, a variety of other polymers are being explored as PEG alternatives, each with its unique set of properties.

Polymer Class	Examples	Key Features & Advantages
Polysarcosine (pSar)	pSar-lipid conjugates	Biocompatible, biodegradable, low immunogenicity, and provides good steric stabilization.[1][2]
Poly(2-oxazoline)s (POx)	POx-lipid conjugates	Tunable hydrophilicity, low immunogenicity, and effective in preventing protein adsorption.[2]
Glycolipids	Maltooligosaccharide-lipid conjugates	Natural and biodegradable, offering steric shielding without the immunogenic concerns of PEG.[14]

Comparative Performance Data

Feature	Pegylated Lipids	Zwitterionic Lipids	Biodegradable Lipids	Polysarcosine (pSar)
Mechanism	Steric Hindrance	Hydration Layer	Sheddable Coating	Steric Hindrance
Immunogenicity	Potential for anti-PEG antibodies	Generally non-immunogenic	Low	Low
Circulation Half-life	Long	Long	Tunable	Long
Cellular Uptake	Can be hindered	Generally good	Enhanced	Good
Endosomal Escape	Can be hindered	Generally good	Enhanced	Good
Clinical Status	Widely used in approved drugs	Preclinical/Clinical	Preclinical/Clinical	Preclinical

Experimental Protocols for Nanoparticle Stability Assessment

To rigorously evaluate and compare the performance of different stabilization strategies, a suite of standardized experimental protocols is essential.

Particle Size and Polydispersity Index (PDI) Measurement by Dynamic Light Scattering (DLS)

Objective: To determine the mean hydrodynamic diameter and the breadth of the size distribution of the LNP population. A stable formulation will exhibit a consistent particle size and a low PDI over time.

Methodology:

• Sample Preparation: Dilute the LNP suspension in an appropriate buffer (e.g., phosphate-buffered saline, pH 7.4) to a suitable concentration for DLS analysis (typically 0.1-1.0 mg/mL).[15] Ensure the diluent is filtered to remove any particulate contaminants.

• Instrument Setup: Use a calibrated DLS instrument. Set the measurement parameters, including temperature (e.g., 25°C), scattering angle (e.g., 173°), and the number of runs.

• Measurement: Equilibrate the sample to the set temperature before initiating the measurement. Acquire multiple readings to ensure statistical validity.

• Data Analysis: Analyze the correlation function to obtain the z-average diameter and the PDI. Monitor these parameters over time under different storage conditions (e.g., 4°C, 25°C) to assess colloidal stability.[16]

Figure 2: Workflow for DLS analysis of nanoparticle size and PDI.

Zeta Potential Measurement

Objective: To determine the surface charge of the LNPs. The zeta potential is a key indicator of colloidal stability, with highly positive or negative values generally indicating greater stability due to electrostatic repulsion.[17][18][19][20][21]

Methodology:

• Sample Preparation: Dilute the LNP suspension in a low ionic strength buffer (e.g., 10 mM NaCl) to an appropriate concentration.[17]

• Instrument Setup: Use a zeta potential analyzer equipped with an appropriate measurement cell.

• Measurement: Apply an electric field and measure the electrophoretic mobility of the nanoparticles.

• Data Analysis: The instrument software calculates the zeta potential from the electrophoretic mobility using the Henry equation.[17] Report the zeta potential along with the pH and conductivity of the medium.

Serum Stability Assay

Objective: To assess the stability of LNPs in a biologically relevant medium by monitoring changes in particle size over time in the presence of serum.

Methodology:

• Incubation: Mix the LNP formulation with a solution of fetal bovine serum (FBS) or human serum to a final serum concentration of 10-50%. Incubate the mixture at 37°C.[22]

• Time-Point Analysis: At various time points (e.g., 0, 1, 4, 24 hours), take an aliquot of the mixture and measure the particle size and PDI using DLS as described above.

• Data Analysis: Plot the z-average diameter and PDI as a function of time. A significant increase in these parameters indicates nanoparticle aggregation and instability in the presence of serum proteins.[23][24]

Conclusion: The Future of Nanoparticle Stabilization

While pegylated lipids have been instrumental in advancing the field of nanomedicine, the emergence of the "PEG dilemma" has catalyzed innovation in the development of alternative stabilization strategies. Zwitterionic lipids, biodegradable lipids, and other novel polymers offer promising avenues to enhance the safety and efficacy of LNP-based therapeutics. The choice of the optimal stabilization agent will ultimately depend on the specific application, the nature of the payload, and the desired pharmacokinetic profile. Rigorous experimental evaluation of these emerging materials will be critical to their successful translation from the laboratory to the clinic.

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Safety & Regulatory Compliance

A Guide to the Proper Disposal of Nitrilotriethylene Trilaurate for Laboratory Professionals

In the dynamic environment of research and development, the responsible management of chemical waste is paramount to ensuring personnel safety and environmental protection. This guide provides a comprehensive, step-by-step framework for the proper disposal of nitrilotriethylene trilaurate (CAS No. 3002-20-8), a chemical for which specific disposal protocols may not be readily available. In the absence of a definitive Safety Data Sheet (SDS), a conservative approach that treats the substance as potentially hazardous is essential. This document is designed to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical waste stream effectively and in compliance with regulatory standards.

Understanding the Compound: Hazard Assessment in the Absence of Data

Nitrilotriethylene trilaurate is an ester. While specific toxicological and environmental hazard data for this compound are not widely available, its chemical class provides some general guidance. Esters as a group have a wide range of toxicities. In the absence of specific data, it is prudent to handle nitrilotriethylene trilaurate with care, assuming it may be an irritant to the skin and eyes and potentially harmful if ingested or inhaled.

All laboratory personnel must adhere to the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450), which mandates the development of a Chemical Hygiene Plan (CHP)[1][2]. This plan should outline procedures for the safe handling, storage, and disposal of all chemicals used in the laboratory[1][2].

The Core Principle: Treat as Hazardous Waste

Given the lack of specific hazard information, all waste containing nitrilotriethylene trilaurate, including pure substance, contaminated solutions, and personal protective equipment (PPE), should be managed as hazardous waste. This approach ensures the highest level of safety and compliance with Environmental Protection Agency (EPA) regulations. Laboratory personnel should treat all chemical waste as hazardous unless it has been definitively confirmed to be non-hazardous by an environmental health and safety professional[3].

Step-by-Step Disposal Protocol

This protocol provides a clear workflow for the safe disposal of nitrilotriethylene trilaurate waste.

Proper identification and segregation of chemical waste at the point of generation are critical to prevent accidental chemical reactions and to ensure proper disposal.

• Waste Stream Identification : Clearly identify all waste streams containing nitrilotriethylene trilaurate. This includes unreacted chemical, reaction mixtures, contaminated solvents, and solid waste such as gloves, weighing paper, and pipette tips.

• Segregation : Do not mix nitrilotriethylene trilaurate waste with other waste streams unless compatibility has been confirmed. Incompatible wastes should be stored separately to avoid dangerous reactions[4]. As a general rule, keep organic and inorganic wastes separate, and do not mix chlorinated and non-chlorinated solvents.

The integrity and labeling of waste containers are fundamental to safe waste management.

• Container Selection : Use only containers that are in good condition and compatible with the waste. For liquid waste, leave approximately 10% of the container volume as headspace to allow for vapor expansion[5].

• Labeling : All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("Nitrilotriethylene trilaurate"), and the approximate concentration or percentage of the contents. Avoid using chemical formulas or abbreviations. The label must be securely attached to the container[6].

Designated and properly managed storage areas are essential for preventing spills and exposures.

• Storage Location : Store waste containers in a designated satellite accumulation area (SAA) near the point of generation and under the control of the laboratory personnel[6]. The SAA should be away from regular laboratory traffic[5].

• Secondary Containment : It is highly recommended to store liquid waste containers in secondary containment to capture any potential leaks or spills[4].

• Container Integrity : Keep waste containers closed at all times except when adding waste[6]. Regularly inspect containers for any signs of leakage or degradation[6].

Hazardous waste must be disposed of through a licensed and approved waste contractor.

• Contact Environmental Health & Safety (EHS) : Your institution's EHS department is the primary resource for arranging the pickup and disposal of hazardous waste. They will have established procedures and relationships with certified waste management companies.

• Documentation : Maintain accurate records of the waste generated, including the chemical composition and quantity. This information is crucial for the waste manifest, a document that tracks the waste from your facility to its final disposal site.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of nitrilotriethylene trilaurate.

Caption: Disposal decision workflow for nitrilotriethylene trilaurate.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to mitigate hazards.

• Small Spills : For a small spill, absorb the material with an inert absorbent material such as vermiculite or sand. Collect the absorbed material into a sealed container for disposal as hazardous waste.

• Large Spills : For a large spill, evacuate the area and contact your institution's EHS or emergency response team immediately.

• Personal Exposure :

  • Skin Contact : Wash the affected area thoroughly with soap and water.

  • Eye Contact : Flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

  • Inhalation : Move to fresh air. If breathing is difficult, seek medical attention.

  • Ingestion : Do not induce vomiting. Seek immediate medical attention.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of chemical waste is a cornerstone of a safe and responsible laboratory environment. For substances like nitrilotriethylene trilaurate where specific hazard data is limited, a conservative approach is not just recommended, it is a professional obligation. By treating this and other chemicals of unknown toxicity as hazardous, researchers and institutions can ensure they are protecting their personnel, the community, and the environment. Always consult your institution's Chemical Hygiene Plan and your EHS department to ensure full compliance with all local, state, and federal regulations.

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